(2R)-3-(3,5-Dimethylphenyl)-2-methylpropan-1-amine
Overview
Description
(2R)-3-(3,5-Dimethylphenyl)-2-methylpropan-1-amine, also known as Dexmethylphenidate, is a psychostimulant drug that is used in the treatment of attention deficit hyperactivity disorder (ADHD). It is a derivative of methylphenidate and has a similar mechanism of action. Dexmethylphenidate is a potent CNS stimulant that increases dopamine and norepinephrine levels in the brain, leading to improved cognitive function and attention.
Mechanism of Action
(2R)-3-(3,5-Dimethylphenyl)-2-methylpropan-1-aminenidate works by inhibiting the reuptake of dopamine and norepinephrine in the brain, leading to increased levels of these neurotransmitters. This results in improved cognitive function, attention, and focus.
Biochemical and Physiological Effects:
(2R)-3-(3,5-Dimethylphenyl)-2-methylpropan-1-aminenidate has been shown to increase heart rate and blood pressure, as well as cause vasoconstriction. It also increases the release of glucose from the liver and reduces appetite. These effects are similar to other psychostimulant drugs and are due to the activation of the sympathetic nervous system.
Advantages and Limitations for Lab Experiments
(2R)-3-(3,5-Dimethylphenyl)-2-methylpropan-1-aminenidate has been used in laboratory experiments to study the effects of psychostimulant drugs on the brain and behavior. Its advantages include its potency and specificity for dopamine and norepinephrine reuptake inhibition. Its limitations include its potential for abuse and dependence, as well as its side effects on the cardiovascular system.
Future Directions
Future research on (2R)-3-(3,5-Dimethylphenyl)-2-methylpropan-1-aminenidate could focus on its potential use in the treatment of other cognitive disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, research could be done on its effects on the developing brain and long-term use in children with ADHD. Finally, further studies could be done on the potential for abuse and dependence of (2R)-3-(3,5-Dimethylphenyl)-2-methylpropan-1-aminenidate and the development of safer and more effective treatments for ADHD.
Synthesis Methods
The synthesis of (2R)-3-(3,5-Dimethylphenyl)-2-methylpropan-1-aminenidate involves the condensation of 3,5-dimethylphenyl-2-nitropropene with methylamine, followed by reduction with sodium borohydride. The resulting product is then purified by recrystallization to obtain pure (2R)-3-(3,5-Dimethylphenyl)-2-methylpropan-1-aminenidate.
Scientific Research Applications
(2R)-3-(3,5-Dimethylphenyl)-2-methylpropan-1-aminenidate has been extensively studied for its therapeutic use in the treatment of ADHD. It has been shown to improve attention, focus, and cognitive function in children and adults with ADHD. Additionally, it has also been used in the treatment of narcolepsy, a sleep disorder characterized by excessive daytime sleepiness.
properties
IUPAC Name |
(2R)-3-(3,5-dimethylphenyl)-2-methylpropan-1-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19N/c1-9-4-10(2)6-12(5-9)7-11(3)8-13/h4-6,11H,7-8,13H2,1-3H3/t11-/m1/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JJUJOTRLRCMVLO-LLVKDONJSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)CC(C)CN)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=CC(=C1)C[C@@H](C)CN)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2R)-3-(3,5-Dimethylphenyl)-2-methylpropan-1-amine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(Benzo[d][1,3]dioxol-5-yl)-3-((1-(pyridin-2-yl)piperidin-4-yl)methyl)urea](/img/structure/B2655592.png)
![3-[(4-chlorophenyl)methyl]-9-(4-ethoxyphenyl)-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione](/img/no-structure.png)
![3-Cyclopropyl-6-[[1-[3-(trifluoromethyl)pyridin-2-yl]piperidin-4-yl]methoxy]pyridazine](/img/structure/B2655597.png)
![N-cyclopropyl-N'-[1-(thiophene-2-carbonyl)-3,4-dihydro-2H-quinolin-6-yl]oxamide](/img/structure/B2655598.png)
![1-(4-methylphenoxy)-3-[2-(phenoxymethyl)-1H-benzimidazol-1-yl]propan-2-ol](/img/structure/B2655605.png)
![N-(5-methyl-2-phenyloxazolo[5,4-b]pyridin-6-yl)-3-(phenylthio)propanamide](/img/structure/B2655608.png)
![4H-Cyclopenta-1,3-dioxol-4-amine, 6-[2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethoxy]tetrahydro-2,2-dimethyl-, (3aS,4R,6S,6aR)-](/img/structure/B2655609.png)
